Cas no 944898-81-1 (3-Iodo-4-methoxy-1H-indazole)

3-Iodo-4-methoxy-1H-indazole structure
Product Name:3-Iodo-4-methoxy-1H-indazole
CAS No:944898-81-1
Molecular Formula:C8H7N2OI
Molecular Weight:274.05798
MDL:MFCD10696794
CID:1040474
PubChem ID:70700906
3-Iodo-4-methoxy-1H-indazole Properties
Names and Identifiers
-
- 3-Iodo-4-methoxy-1H-indazole
- 1H-Indazole, 3-iodo-4-Methoxy-
- 3-iodo-4-methoxy-2H-indazole
- DTXSID70743694
- F17790
- 944898-81-1
- AB58183
- SCHEMBL14631557
- DB-348317
-
- MDL: MFCD10696794
- InChIKey: WTBLMJGTCGQTPN-UHFFFAOYSA-N
- Inchi: InChI=1S/C8H7IN2O/c1-12-6-4-2-3-5-7(6)8(9)11-10-5/h2-4H,1H3,(H,10,11)
- SMILES: COC1=CC=CC2=C1C(=NN2)I
Computed Properties
- Exact Mass: 273.96031g/mol
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Rotatable Bond Count: 1
- Monoisotopic Mass: 273.96031g/mol
- Heavy Atom Count: 12
- Complexity: 167
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
- XLogP3: 2.2
- Topological Polar Surface Area: 37.9Ų
Experimental Properties
- Solubility: Very slightly soluble (0.44 g/l) (25 º C),
- Density: 1.941±0.06 g/cm3 (20 ºC 760 Torr),
3-Iodo-4-methoxy-1H-indazole Pricemore >>
Enterprise | No. | Product Name | Cas No. | Purity | Specification | Price | Update Time | Inquiry |
---|---|---|---|---|---|---|---|---|
1PlusChem | 1P005XAS-250mg |
3-Iodo-4-methoxy-1H-indazole |
944898-81-1 | 95% | 250mg |
$89.00 | 2024-04-19 | |
A2B Chem LLC | AC75636-250mg |
3-Iodo-4-methoxy-1H-indazole |
944898-81-1 | 95% | 250mg |
$57.00 | 2024-07-18 | |
Alichem | A269002765-5g |
3-Iodo-4-methoxy-1H-indazole |
944898-81-1 | 95% | 5g |
$1013.29 | 2023-08-31 | |
Ambeed | A490110-5g |
3-Iodo-4-methoxy-1H-indazole |
944898-81-1 | 95+% | 5g |
$658.0 | ||
Apollo Scientific | OR305092-1g |
3-Iodo-4-methoxy-1H-indazole |
944898-81-1 | 1g |
£595.00 | 2024-05-26 | ||
Chemenu | CM150256-1g |
3-Iodo-4-methoxy-1H-indazole |
944898-81-1 | 95% | 1g |
$729 | 2021-08-05 | |
Crysdot LLC | CD11006851-1g |
3-Iodo-4-methoxy-1H-indazole |
944898-81-1 | 95+% | 1g |
$599 | 2024-07-19 | |
eNovation Chemicals LLC | D516325-1g |
1H-Indazole, 3-iodo-4-methoxy- |
944898-81-1 | 95% | 1g |
$298 | 2022-09-07 | |
TRC | I737998-10mg |
3-Iodo-4-Methoxy-1h-Indazole |
944898-81-1 | 10mg |
45.00 | |||
SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1533019-5g |
3-Iodo-4-methoxy-1H-indazole |
944898-81-1 | 98% | 5g |
¥7140.00 |
3-Iodo-4-methoxy-1H-indazole Related Literature
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Angel L. Fuentes de Arriba,Felix Urbitsch,Darren J. Dixon Chem. Commun., 2016,52, 14434-14437
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Myron Wilde,Danielle Arzur,Thierry Roisnel,Catherine Le Jossic-Corcos,Laurent Corcos,William Erb New J. Chem., 2020,44, 19723-19733
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Maximilian Himmelstoß,Kevin Erharter,Eva Renard,Eric Ennifar,Christoph Kreutz,Ronald Micura Chem. Sci., 2020,11, 11322-11330
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Lujun Zhang,Wenfang Xiong,Biao Yao,Haitao Liu,Meng Li,Yu Qin,Yujian Yu,Xu Li,Meng Chen,Wanqing Wu,Jianxiao Li,Jinliang Wang,Huanfeng Jiang RSC Adv., 2022,12, 30248-30252
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K. Gopalakrishnan J. Mater. Chem. A, 2013,1, 7563-7565
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Zeev Valy Vardeny,Alexander L. Efros Nanoscale, 2020,12, 18067-18078
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Stephen G. Davies,Ai M. Fletcher,Emma M. Foster,Ian T. T. Houlsby,Paul M. Roberts,Thomas M. Schofield,James E. Thomson Chem. Commun., 2014,50, 8309-8311
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Qing Zhao,Bo Pan,Qianru Zhang,Xuejiao Zhang,Baoshan Xing Environ. Sci.: Nano, 2018,5, 1454-1465
-
Randhir P. Deo,Nathan S. Lawrence,Joseph Wang Analyst, 2004,129, 1076-1081
Recommended suppliers
Amadis Chemical Company Limited
(CAS:944898-81-1)3-Iodo-4-methoxy-1H-indazole

Purity:99%
Quantity:5g
Price($):592.0